Dodecyl 2-aminopropanoate

• IUPAC Name: dodecyl 2-aminopropanoate
• InChI: InChI=1S/C15H31NO2/c1-3-4-5-6-7-8-9-10-11-12-13-18-15(17)14(2)16/h14H,3-13,16H2,1-2H3
• InChI Key: DWHHIPIOLSXJLV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCOC(=O)C(C)N
• Molecular Formula: C15H31NO2
• Molecular Weight: 257.41 g/mol

Description

Dodecyl 2-aminopropanoate is a chemical compound with the molecular formula C15H31NO2. It contains 48 bonds in total, including 17 non-H bonds, 1 multiple bond, 13 rotatable bonds, 1 double bond, 1 aliphatic ester, and 1 aliphatic primary amine.

Synthesis Analysis

The synthesis of Dodecyl 2-aminopropanoate involves carbodiimide coupling of a bromo acid and dodecanol or 1H,1H,2H,2H-perfluoro-1-decanol. In one case, dodecyl 3-bromopropanoate was synthesized from an acyl chloride, followed by a nucleophilic substitution of bromine with dimethylamine.

Molecular Structure Analysis

The molecular structure of Dodecyl 2-aminopropanoate is characterized by a total of 48 bonds, including 17 non-H bonds, 1 multiple bond, 13 rotatable bonds, 1 double bond, 1 aliphatic ester, and 1 aliphatic primary amine.

Chemical Reactions Analysis

Dodecyl 2-aminopropanoate is involved in transdermal permeation-enhancing reactions. It has been found that the substitution of the hydrocarbon tail by a fluorocarbon one results in a loss of activity. The replacement of the branched linking chain between nitrogen and ester by a linear one markedly improves the penetration-enhancing activity.

Mechanism of Action

Dodecyl 2-aminopropanoate acts as a biodegradable transdermal permeation enhancer. It has been found to be effective in enhancing the permeation of various drugs through the skin.

Future Directions

Dodecyl 2-aminopropanoate has been identified as a promising candidate for future research due to its effectiveness as a biodegradable and reversible transdermal permeation enhancer. Further studies could explore its potential applications in drug delivery and other related fields.

Synthesis routes and methods I

Procedure details

A 100 ml round bottom flask equipped with a condenser, addition funnel, thermometer and mechanical stirrer was charged with D-glucono-1,5-lactone (7.0 g, 0.04 mole) and isopropanol (30 g). The suspension was heated to 60° C. over 15 minutes. A mixture of DL-alanine dodecyl ester ptoluenesulfonate salt (16.9 g, 0.04 mole), triethylamine (4.0 g 0.04 mole) and isopropanol (20 g) were added dropwise over 15 minutes from an addition funnel. The reaction mixture was stirred rapidly for about 6 hrs and then cooled to room temperature. The white product was filtered, washed with chloroform (3×150 ml) and dried under high vacuum at 35° C. giving 12.5 g (73% yield) of N-D-gluconyl dodecyl alaninate with a melting point of 97°-98° C. and 98.8% purity.

Synthesis routes and methods II

Procedure details

To a stirred solution of DL-alanine 1 (5 g, 56.1 mmol) in toluene (100 mL) was added dodecanol 2 (9.42 g, 50.5 mmol) in one lot, followed by pTSA (11.75 g, 61.7 mmol). After addition, the temperature of the reaction mixture was slowly raised to reflux temperature, the water was separated azeotropically, and the reaction mixture was monitored by TLC. The reaction mixture was concentrated under vacuum, the obtained residue was taken in ethyl acetate (200 mL) and washed with aqueous 5% Na2CO3 (3×50 mL) followed by brine solution. The organic layer was dried over Na2SO4 and concentrated under vacuum to afford crude dodecyl 2-aminopropanoate 3 (14.4 g, yield: 100%) as a liquid.